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Compound of Interest

Compound Name: Antifungal agent 36

Cat. No.: B7805992 Get Quote

In-depth Technical Guide: Antifungal Agent 36
Chemical Identity: N-Cyclohexyl-N,2,5-trimethylfuran-3-carboxamide CAS Number: 34967-98-1

Molecular Formula: C₁₄H₂₁NO₂ Molecular Weight: 235.32 g/mol

Executive Summary
Antifungal agent 36, identified as N-Cyclohexyl-N,2,5-trimethylfuran-3-carboxamide, is a

compound with reported antifungal activity, particularly against Basidiomycetes. Despite its

availability from commercial suppliers, a comprehensive review of publicly accessible scientific

literature and patent databases did not yield a dedicated publication detailing its synthesis,

characterization, and mechanism of action. This guide, therefore, summarizes the available

information and provides a generalized synthetic approach and characterization workflow

based on related furan-carboxamide compounds. The lack of specific published data prevents

a detailed analysis of its signaling pathways and a complete quantitative data summary.

Chemical Structure and Properties
The chemical structure of Antifungal Agent 36 is characterized by a central furan-3-

carboxamide core, substituted with a cyclohexyl and a methyl group on the amide nitrogen, and

two methyl groups on the furan ring.
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Property Value

IUPAC Name
N-Cyclohexyl-N,2,5-trimethylfuran-3-

carboxamide

CAS Number 34967-98-1

Molecular Formula C₁₄H₂₁NO₂

Molecular Weight 235.32

SMILES CC1=C(C(=O)N(C)C2CCCCC2)C=C(O1)C

Synthesis and Characterization
While a specific, detailed synthesis protocol for N-Cyclohexyl-N,2,5-trimethylfuran-3-

carboxamide is not available in the reviewed literature, a general synthetic route for furan-3-

carboxamides can be proposed. This typically involves the amidation of a furan-3-carboxylic

acid derivative.

Generalized Synthetic Workflow
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2,5-dimethylfuran-3-carboxylic acid

Activation
(e.g., SOCl₂, oxalyl chloride)

2,5-dimethylfuran-3-carbonyl chloride

Amide Coupling
(e.g., in a suitable solvent with a base)

N-methylcyclohexanamine

N-Cyclohexyl-N,2,5-trimethyl-
furan-3-carboxamide
(Antifungal Agent 36)

Purification
(e.g., Chromatography, Recrystallization)

Characterization
(NMR, MS, IR, etc.)
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Succinate

Succinate Dehydrogenase (SDH)
(Complex II)

 Oxidation

Fumarate Electron Transport Chain

ATP Production

InhibitionAntifungal Agent 36
(Hypothetical)
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[https://www.benchchem.com/product/b7805992#antifungal-agent-36-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b7805992?utm_src=pdf-body-img
https://www.benchchem.com/product/b7805992#antifungal-agent-36-synthesis-and-characterization
https://www.benchchem.com/product/b7805992#antifungal-agent-36-synthesis-and-characterization
https://www.benchchem.com/product/b7805992#antifungal-agent-36-synthesis-and-characterization
https://www.benchchem.com/product/b7805992#antifungal-agent-36-synthesis-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7805992?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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